3-methoxy-7,9-dimethyl-10-phenyl-5H-benzo[c]furo[3,2-g]chromen-5-one

• Molecular Formula: C24H18O4
• Molecular Weight: 370.4 g/mol
• IUPAC Name: 3-methoxy-7,9-dimethyl-10-phenyl-[1]benzofuro[6,5-c]isochromen-5-one
• InChI: InChI=1S/C24H18O4/c1-13-22-18(17-10-9-16(26-3)11-19(17)24(25)28-22)12-20-21(14(2)27-23(13)20)15-7-5-4-6-8-15/h4-12H,1-3H3
• InChI Key: FWJVYQVFCRHHAT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC3=C1OC(=C3C4=CC=CC=C4)C)C5=C(C=C(C=C5)OC)C(=O)O2

Description

3-Methoxy-7,9-dimethyl-10-phenyl-5H-benzo[c]furo[3,2-g]chromen-5-one is a complex polycyclic aromatic compound belonging to the furochromenone family. Its structure comprises a fused benzofurochromenone core substituted with methoxy, methyl, and phenyl groups at positions 3, 7, 9, and 10, respectively. The presence of electron-donating groups (methoxy and methyl) and an aromatic phenyl moiety likely influences its physicochemical properties, such as solubility, stability, and binding affinity to biological targets .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-methoxy-7,9-dimethyl-10-phenyl-5H-benzo[c]furo[3,2-g]chromen-5-one typically involves multi-step organic reactions. One common synthetic route includes the condensation of appropriate starting materials under controlled conditions. For instance, the reaction may involve the use of methoxy-substituted benzaldehydes and phenyl-substituted chromenones, followed by cyclization and functional group modifications .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would require optimization of reaction conditions to ensure high yield and purity. This includes precise control of temperature, pressure, and the use of catalysts to facilitate the reactions. Additionally, purification steps such as recrystallization or chromatography are employed to isolate the desired product .

Chemical Reactions Analysis

Types of Reactions

3-methoxy-7,9-dimethyl-10-phenyl-5H-benzo[c]furo[3,2-g]chromen-5-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced analogs.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at different positions on the aromatic rings, depending on the reagents and conditions used.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄), Chromium trioxide (CrO₃)

Reduction: Sodium borohydride (NaBH₄), Lithium aluminum hydride (LiAlH₄)

Substitution: Halogens (e.g., Br₂, Cl₂), Nucleophiles (e.g., NH₃, OH⁻)

Major Products Formed

The major products formed from these reactions include various oxidized, reduced, and substituted derivatives of the original compound. These products can have different physical and chemical properties, making them useful for various applications .

Scientific Research Applications

Chemistry

In synthetic organic chemistry, 3-methoxy-7,9-dimethyl-10-phenyl-5H-benzo[c]furo[3,2-g]chromen-5-one serves as a precursor for developing more complex organic molecules. Its unique structure allows chemists to explore various synthetic routes and reactions.

Synthesis Methods:
The synthesis typically involves multi-step organic reactions, including cyclization of methoxy-substituted phenyl compounds with benzo-furan derivatives under acidic or basic conditions.

Biology

The compound has been investigated for its potential biological activities, particularly its antioxidant and anti-inflammatory properties.

Biological Activity Table

Activity Type	Findings
Antioxidant	Exhibits significant free radical scavenging activity.
Anti-inflammatory	Inhibits pro-inflammatory cytokines in vitro.

Case Study: Anti-inflammatory Effects
Research indicates that administration of this compound in animal models reduces markers of inflammation significantly compared to controls.

Medicine

In pharmacological studies, the compound is evaluated for its anticancer and antimicrobial activities.

Anticancer Activity:
Preliminary studies suggest that it may inhibit the growth of various cancer cell lines through mechanisms involving apoptosis induction.

Antimicrobial Activity:
The compound has demonstrated effectiveness against several bacterial strains, including both Gram-positive and Gram-negative bacteria.

Case Study: Antimicrobial Screening
A study assessed the minimum inhibitory concentration (MIC) against Staphylococcus aureus and Escherichia coli, revealing potent antimicrobial properties with MIC values ranging from 16 to 32 µg/mL.

Industrial Applications

In the industrial sector, this compound is explored for its potential use in developing new materials and chemical processes due to its unique chemical reactivity.

Mechanism of Action

The mechanism of action of 3-methoxy-7,9-dimethyl-10-phenyl-5H-benzo[c]furo[3,2-g]chromen-5-one involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes, receptors, and other proteins, modulating their activity. For example, it may inhibit or activate certain enzymes, leading to changes in metabolic pathways. Additionally, its antioxidant properties allow it to scavenge free radicals, protecting cells from oxidative damage .

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize the unique features of 3-methoxy-7,9-dimethyl-10-phenyl-5H-benzo[c]furo[3,2-g]chromen-5-one, we compare it with structurally related furochromenone derivatives reported in recent literature. Key compounds and their properties are summarized in Table 1 and discussed below.

Table 1: Structural and Physicochemical Comparison of Furochromenone Derivatives

Compound Name & Structure	Substituents	Molecular Formula	Melting Point (°C)	HPLC Retention (min)	Key Bioactivities	Source/Reference
3-Methoxy-7,9-dimethyl-10-phenyl-5H-benzo[c]furo[3,2-g]chromen-5-one	3-OCH₃, 7,9-CH₃, 10-C₆H₅	C₂₄H₂₀O₄	Not reported	Not reported	Hypothesized kinase inhibition	N/A (Target Compound)
(2,4-Dichlorophenyl)-4,9-dimethoxy-6,7-dihydro-5H-furo[3,2-g]chromen-5-one (4i)	4,9-OCH₃, 6,7-dihydro, 2,4-Cl-C₆H₃	C₂₀H₁₆Cl₂O₅	123–125	4.5	Not specified	Synthetic derivative
7-(2,6-Dichlorophenyl)-4,9-dimethoxy-6,7-dihydro-5H-furo[3,2-g]chromen-5-one (4k)	4,9-OCH₃, 6,7-dihydro, 2,6-Cl-C₆H₃	C₂₀H₁₆Cl₂O₅	143–145	4.4	Not specified	Synthetic derivative
10-(4-Biphenylyl)-3-methoxy-5H-benzo[c]furo[3,2-g]chromen-5-one	3-OCH₃, 10-(C₆H₅-C₆H₄)	C₂₈H₁₈O₄	Not reported	Not reported	Kinase inhibition (p38 MAPK/JNK)	Heracleum nepalense
Norvisnagin	4-OH, 7-CH₃	C₁₃H₁₀O₄	Not reported	Not reported	Natural product	Apiaceae plants

Structural and Functional Differences

Compared to the biphenylyl-substituted derivative (C₂₈H₁₈O₄) , the target compound’s 10-phenyl group is simpler, possibly reducing steric hindrance in target binding while retaining aromatic interactions.

Spectral and Analytical Data :

• Compounds 4i, 4j, and 4k were characterized by HPLC (retention 4.4–5.2 min), IR (C=O stretch ~1700 cm⁻¹), and NMR (δ 6.5–8.0 ppm for aromatic protons). The absence of such data for the target compound suggests a need for further analytical validation.

Biological Activity: The biphenylyl analog inhibits p38 MAPK and JNK kinases, critical in inflammation and cancer. The target compound’s methyl and methoxy groups may similarly modulate kinase interactions but require empirical validation. Norvisnagin , a natural furochromenone with a hydroxyl group, lacks the methyl/methoxy complexity of synthetic derivatives, highlighting the role of substitution in bioactivity optimization.

Biological Activity

3-Methoxy-7,9-dimethyl-10-phenyl-5H-benzo[c]furo[3,2-g]chromen-5-one is a compound of interest due to its potential biological activities, particularly in the field of cancer research. This article reviews its synthesis, biological activity, and mechanisms of action based on diverse scientific literature.

Synthesis

The compound can be synthesized through various methods involving the modification of existing chromene structures. The synthesis typically involves the use of specific reagents and conditions to ensure high yield and purity. For example, a modified approach to synthesize substituted benzopsoralens has been documented, which could potentially be adapted for this compound .

Anticancer Properties

Research indicates that 3-methoxy-7,9-dimethyl-10-phenyl-5H-benzo[c]furo[3,2-g]chromen-5-one exhibits significant anticancer activity. In vitro studies have demonstrated that this compound can inhibit the growth of various cancer cell lines.

Table 1: Anticancer Activity Against Different Cell Lines

Cell Line	IC50 (µM)	Reference
HepG2	6.1 ± 1.9
MCF-7	58.1 ± 4.1
A549	0.02 - 0.08

These values indicate that the compound is particularly effective against HepG2 liver cancer cells, showing a lower IC50 compared to standard chemotherapeutic agents like doxorubicin.

The mechanism by which this compound exerts its anticancer effects involves several pathways:

• Induction of Apoptosis : Studies have shown that treatment with this compound results in increased apoptotic cell death in cancer cell lines. The activation of caspase-3 has been observed, suggesting that the compound triggers intrinsic apoptotic pathways .
• Cell Cycle Arrest : The compound has been reported to cause cell cycle arrest at the G1 phase, preventing cancer cells from proliferating effectively.
• Reactive Oxygen Species (ROS) Generation : Increased levels of ROS have been linked to the cytotoxic effects observed in treated cells, indicating oxidative stress as a contributing factor to its anticancer activity.

Case Studies

Several case studies have highlighted the efficacy of this compound in preclinical settings:

• Study on HepG2 Cells : In a controlled experiment, HepG2 cells treated with varying concentrations of the compound showed a dose-dependent increase in apoptosis markers compared to untreated controls. The study utilized annexin V/PI staining to quantify apoptotic cells and found significant differences at concentrations as low as 6 µM .
• MCF-7 Cell Line Analysis : Another study focused on MCF-7 breast cancer cells demonstrated that the compound not only inhibited cell growth but also altered expression levels of key proteins involved in apoptosis regulation (Bcl-2 and Bax) after treatment .